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Compound of Interest

Compound Name:
(5-Bromo-1,3-dioxo-1,3-dihydro-

2H-isoindol-2-YL)-acetic acid

CAS No.: 19244-37-2

Cat. No.: B1269612

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This technical guide provides a comprehensive overview of 5-Bromophthalimidoacetic acid

(CAS No. 5238-66-4), a key intermediate in synthetic organic chemistry. This document delves

into its fundamental physicochemical properties, offers a detailed synthesis protocol with

mechanistic insights, outlines robust characterization methods, and explores its current and

potential applications in research and drug development.

Core Compound Identity and Properties
5-Bromophthalimidoacetic acid, systematically named 2-(5-bromo-1,3-dioxoisoindolin-2-

yl)acetic acid, is a phthalimide derivative incorporating a bromine atom on the isoindoline ring

and an acetic acid moiety linked to the nitrogen atom. This unique structure imparts specific
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reactivity and functionality, making it a valuable building block in the synthesis of more complex

molecules.

Table 1: Physicochemical Properties of 5-Bromophthalimidoacetic Acid

Property Value Source

CAS Number 5238-66-4 [1][2]

Molecular Formula C₁₀H₆BrNO₄ [3]

Molecular Weight 284.06 g/mol [3]

Synonyms

(5-Bromo-1,3-dioxo-1,3-

dihydro-isoindol-2-yl)-acetic

acid, N-(Carboxymethyl)-4-

bromophthalimide

[2]

Synthesis of 5-Bromophthalimidoacetic Acid: A
Step-by-Step Protocol with Mechanistic Rationale
The synthesis of 5-Bromophthalimidoacetic acid is typically achieved through the condensation

of 4-bromophthalic anhydride with glycine. This method provides a straightforward and efficient

route to the desired product.

Experimental Protocol:
Materials:

4-Bromophthalic anhydride

Glycine

Glacial acetic acid

Deionized water

Procedure:
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 4-bromophthalic anhydride (1 equivalent) and glycine (1 equivalent).

Solvent Addition: Add a sufficient volume of glacial acetic acid to the flask to create a

stirrable slurry. The acetic acid serves as both a solvent and a catalyst for the reaction.

Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be

monitored by Thin Layer Chromatography (TLC). The imide formation is driven by the

removal of a water molecule.

Work-up: Once the reaction is complete (typically after 2-4 hours), allow the mixture to cool

to room temperature.

Precipitation: Pour the cooled reaction mixture into a beaker containing ice-cold deionized

water. This will cause the 5-Bromophthalimidoacetic acid to precipitate out of the solution.

Isolation: Collect the solid precipitate by vacuum filtration.

Purification: Wash the collected solid with cold deionized water to remove any residual acetic

acid and unreacted starting materials. The product can be further purified by recrystallization

from a suitable solvent system, such as an ethanol/water mixture, to yield a crystalline solid.

Drying: Dry the purified product under vacuum to obtain the final 5-Bromophthalimidoacetic

acid.

Causality and Experimental Choices:
Choice of Reactants: 4-Bromophthalic anhydride is the logical precursor due to the desired

bromo-substitution at the 5-position of the final phthalimido structure. Glycine provides the N-

acetic acid moiety.

Glacial Acetic Acid as Solvent and Catalyst: Acetic acid is an effective solvent for both

reactants and facilitates the dehydration step necessary for imide formation. Its acidic nature

protonates the carbonyl oxygen of the anhydride, making it more susceptible to nucleophilic

attack by the amino group of glycine.
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Reflux Conditions: Heating the reaction to reflux provides the necessary activation energy for

the condensation reaction to proceed at a reasonable rate.

Precipitation in Water: The product is significantly less soluble in water than the reactants

and the acetic acid solvent, allowing for its efficient isolation by precipitation.

4-Bromophthalic Anhydride +
Glycine

Glacial Acetic Acid suspend in

Reflux Cooling & Precipitation
in Ice Water Vacuum Filtration Recrystallization

(Ethanol/Water) 5-Bromophthalimidoacetic Acid

Click to download full resolution via product page

Synthesis Workflow for 5-Bromophthalimidoacetic Acid.

Characterization and Analytical Validation
To ensure the identity and purity of the synthesized 5-Bromophthalimidoacetic acid, a

combination of spectroscopic and analytical techniques should be employed.

Spectroscopic Analysis:
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR spectroscopy will confirm the presence of the aromatic protons on the brominated

phthalimide ring and the methylene protons of the acetic acid moiety. The chemical shifts

and coupling patterns will be characteristic of the molecule's structure.

¹³C NMR spectroscopy will show distinct signals for the carbonyl carbons of the imide and

the carboxylic acid, as well as the aromatic and aliphatic carbons.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for

the following functional groups:

O-H stretch of the carboxylic acid (broad band around 3000 cm⁻¹).

C=O stretches of the imide (two distinct bands around 1770 and 1710 cm⁻¹).
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C=O stretch of the carboxylic acid (around 1700 cm⁻¹).

C-N stretch of the imide.

Aromatic C-H and C=C stretches.

Mass Spectrometry (MS): Mass spectrometry will determine the molecular weight of the

compound, and the fragmentation pattern can provide further structural confirmation. The

presence of bromine will be indicated by a characteristic isotopic pattern (M and M+2 peaks

of nearly equal intensity).

Purity Assessment:
High-Performance Liquid Chromatography (HPLC): HPLC is a crucial technique for

assessing the purity of the final product. A reversed-phase column with a suitable mobile

phase (e.g., a gradient of acetonitrile and water with a small amount of acid like

trifluoroacetic acid) can be used to separate the product from any impurities or unreacted

starting materials.

Melting Point Determination: A sharp and well-defined melting point is a good indicator of the

purity of a crystalline solid.

Applications in Research and Drug Development
5-Bromophthalimidoacetic acid serves as a versatile intermediate in the synthesis of a variety

of biologically active molecules.

Anti-inflammatory Agents:
Recent research has explored the use of 2-(1,3-dioxoisoindolin-2-yl)acetic acid derivatives in

the design and synthesis of novel anti-inflammatory agents.[4] The phthalimide moiety is a

known pharmacophore in several anti-inflammatory drugs. The bromo-substituent and the

acetic acid side chain of 5-Bromophthalimidoacetic acid offer handles for further chemical

modification to develop new metal complexes and other derivatives with potential therapeutic

activity.[4] These compounds have been investigated for their ability to inhibit cyclooxygenase

(COX) enzymes, which are key targets in inflammation.[4]
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Role of 5-Bromophthalimidoacetic Acid in Anti-inflammatory Drug Discovery.

Building Block in Organic Synthesis:
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The phthalimido group is a well-established protecting group for primary amines in organic

synthesis, known as the Gabriel synthesis. While 5-Bromophthalimidoacetic acid itself is not a

direct Gabriel reagent, its derivatives can be employed in multi-step syntheses where the

phthalimide moiety serves this protective role. The bromine atom provides a site for cross-

coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the introduction of various

substituents onto the aromatic ring. The carboxylic acid functional group can be readily

converted into other functionalities such as esters, amides, or acid chlorides, further expanding

its synthetic utility.

Conclusion
5-Bromophthalimidoacetic acid is a valuable and versatile chemical intermediate with

significant potential in synthetic chemistry and drug discovery. This guide has provided a

detailed framework for its synthesis, characterization, and application, emphasizing the

scientific rationale behind the described protocols. As research into novel therapeutics

continues, the utility of well-characterized building blocks like 5-Bromophthalimidoacetic acid

will undoubtedly continue to grow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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